1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea

• Molecular Formula: C11H14BrN3O2S
• Molecular Weight: 332.22 g/mol
• IUPAC Name: N-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-N'-methylcarbamimidothioic acid
• InChI: InChI=1S/C11H14BrN3O2S/c1-3-17-9-5-7(4-8(12)10(9)16)6-14-15-11(18)13-2/h4-6,14H,3H2,1-2H3,(H2,13,15,18)/b7-6-
• InChI Key: ZOLRGAFXMAFRTD-SREVYHEPSA-N
• Isomeric SMILES: CCOC1=C/C(=C\NN/C(=N/C)/S)/C=C(C1=O)Br
• SMILES: CCOC1=CC(=CNNC(=S)NC)C=C(C1=O)Br

Description

1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea, also known as BEMT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea is not fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and signaling pathways involved in cancer cell growth and proliferation. 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has also been shown to disrupt bacterial cell membrane integrity, leading to bacterial death.
Biochemical and Physiological Effects:
1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has also been found to disrupt bacterial cell membrane integrity, leading to bacterial death. Additionally, 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been shown to have antioxidant activity, which may help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea in lab experiments is its potential as a new therapeutic agent for cancer and bacterial infections. It has shown promising results in inhibiting cancer cell growth and proliferation and has shown activity against various bacterial strains. However, one limitation of using 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea. One direction is to further investigate its anticancer properties and its potential as a new therapeutic agent for cancer treatment. Another direction is to study its antimicrobial properties and its potential as a new antibiotic agent. Additionally, further research is needed to understand the mechanism of action of 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea and to optimize its synthesis and formulation for better efficacy and bioavailability.

Synthesis Methods

The synthesis of 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea involves the reaction of 3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methylamine with 3-methylthiourea. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The resulting product is then purified by recrystallization.

Scientific Research Applications

1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has also been studied for its antimicrobial properties and has shown activity against various bacterial strains. Additionally, 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been investigated for its potential as an antioxidant and has shown to have free radical scavenging activity.